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Compound of Interest

Compound Name: ETHOXY(ETHYL)AMINE

Cat. No.: B1615095

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
experimental setup of amine ethoxylation, a crucial reaction for synthesizing non-ionic
surfactants and other valuable chemical intermediates.

Introduction

Ethoxylation is a chemical process where ethylene oxide is added to a substrate, in this case,
an amine. The reaction results in the formation of a polyether chain attached to the nitrogen
atom, significantly altering the physicochemical properties of the parent amine. Primary and
secondary amines can be ethoxylated to produce a variety of commercially important products.
[1] Fatty amine ethoxylates, for instance, are widely used as emulsifiers, wetting agents,
dispersants, and antistatic agents in various industries, including agriculture, textiles, and
personal care.[2]

The reaction is typically carried out at elevated temperatures and pressures in the presence of
a catalyst. The degree of ethoxylation, which is the average number of ethylene oxide units
added per amine molecule, can be controlled by the reaction conditions and stoichiometry of
the reactants.

Reaction Mechanism and Kinetics
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The ethoxylation of a primary amine proceeds in a stepwise manner. The initial reaction
involves the nucleophilic attack of the amine's lone pair of electrons on one of the carbon
atoms of the ethylene oxide ring, leading to ring-opening and the formation of a primary
alcohol. This is followed by the ethoxylation of the newly formed hydroxyl group. The process is
autocatalytic and highly exothermic (AH = -92 kJ/mol of ethylene oxide reacted), necessitating
careful temperature control to prevent runaway reactions.[3]

Catalysts:

o Base Catalysts: Alkali metal hydroxides, such as potassium hydroxide (KOH) and sodium
hydroxide (NaOH), are common catalysts.[3] They deprotonate the amine or the growing
polyether chain, increasing its nucleophilicity.

» Acid Catalysts: Lewis acids like boron trifluoride can also be used.[4] Acid-catalyzed
reactions often result in a narrower distribution of ethoxylates.

» Amphoteric Catalysts: Organic compounds with an amphoteric structure can also be
employed as catalysts.

The choice of catalyst influences the reaction rate, the distribution of ethoxylation products
(homolog distribution), and the formation of byproducts.

Experimental Setup and General Procedure

The ethoxylation of amines is typically performed in a stirred autoclave reactor capable of
handling elevated pressures and temperatures. The reactor should be equipped with a system
for the controlled addition of ethylene oxide, a temperature control unit (heating mantle and
cooling coils), a pressure gauge, a stirrer, and an inert gas supply (e.g., nitrogen) for purging.

A general experimental workflow is as follows:

e Reactor Preparation: The reactor is thoroughly cleaned, dried, and purged with an inert gas
to remove air and moisture.

* Amine and Catalyst Charging: The amine substrate and the catalyst are charged into the
reactor.
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 Inerting and Heating: The reactor is sealed, purged again with inert gas, and heated to the
desired reaction temperature.

o Ethylene Oxide Addition: Ethylene oxide is fed into the reactor at a controlled rate while
maintaining the desired temperature and pressure.

e Reaction: The reaction mixture is stirred at the set temperature until the desired amount of
ethylene oxide has been consumed, which can be monitored by the pressure drop in the
reactor.

o Digestion and Purging: After the ethylene oxide addition is complete, the reaction mixture is
typically held at the reaction temperature for a "digestion" period to ensure complete
reaction. The reactor is then purged with an inert gas to remove any unreacted ethylene
oxide.

e Cooling and Discharge: The reactor is cooled down, and the product is discharged.

e Analysis: The product is analyzed to determine its properties, such as the degree of
ethoxylation and the distribution of homologs.

Fig. 1. General experimental workflow for the ethoxylation of amines.

Detailed Experimental Protocols

The following are example protocols for the ethoxylation of different fatty amines. Safety
Precautions are paramount and must be strictly followed (see Section 7).

Protocol 1: Ethoxylation of Tallow Amine (Two-Stage
Process)

This protocol is adapted from a patented process and is designed to produce ethoxylated
tallow amine with a peaked distribution.

Materials:
e Tallow amine

o Ethylene oxide
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e Barium hydroxide (catalyst)

» Nitrogen gas (high purity)

 Stirred autoclave reactor with appropriate safety features

Procedure:

Stage 1: Non-catalyzed Ethoxylation

e Charge a known amount of tallow amine into the autoclave.

o Seal the reactor and purge thoroughly with nitrogen to remove any air.
» Heat the reactor to 160-190°C.

 Introduce 2 moles of ethylene oxide per mole of tallow amine into the reactor at a controlled
rate, maintaining the temperature and a pressure of 40-90 psig.[5]

 After the addition is complete, allow the reaction to proceed for a digestion period of 30
minutes.[5]

e Cool the reactor to 110°C and take a sample for analysis to confirm the formation of the N,N-
bis-(2-hydroxyethyl) tallow amine intermediate. The Total Amine Value (TAV) should be
approximately 2.86 meq/g.[5]

Stage 2: Catalyzed Ethoxylation

e To the intermediate from Stage 1, add barium hydroxide (e.g., 3 g for a specific batch size,
catalyst amount should be optimized).[5]

e Purge the reactor with nitrogen and heat to 135°C for 30 minutes under a nitrogen purge to
remove moisture.[5]

 Increase the temperature to 150°C.

¢ Introduce the desired amount of ethylene oxide (e.g., for a total of 5 moles of EO, add 3
more moles in this stage) over a period of about 20 minutes, maintaining the temperature
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between 160-170°C.[5]

» After the addition, allow a 30-minute digestion period.[5]
» Purge the reactor with nitrogen to remove any unreacted ethylene oxide.

e Cool the reactor to 50°C and discharge the final product.[5]

Protocol 2: Acid-Catalyzed Ethoxylation of a Primary

Amine

This protocol aims to reduce the formation of undesirable byproducts by adding an acid before
ethoxylation.

Materials:

Primary amine (e.g., oleylamine, coco amine)

Ethylene oxide

Acid catalyst (e.g., phosphoric acid, acetic acid)

Nitrogen gas (high purity)

Stirred autoclave reactor

Procedure:

o Charge the primary amine into the autoclave.

e Add the acid catalyst to the amine. The amount of acid can range from 0.001 to 5 weight
percent based on the total weight of the reaction mixture.

» Seal the reactor and purge with nitrogen.

» Heat the reaction mixture to the desired temperature (e.g., below 250°C).

¢ Introduce ethylene oxide at a controlled rate. The molar ratio of ethylene oxide to the NH
bonds of the amine is typically between 0.5 to 1.1.
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o Maintain the reaction temperature and pressure until the desired degree of ethoxylation is
achieved.

» Follow the post-reaction procedures as described in the general workflow (digestion,
purging, cooling, and discharge).

Data Presentation

The following tables summarize typical quantitative data obtained from amine ethoxylation
experiments.

Table 1. Ethoxylation of Tallow Amine with Different Catalysts and Moles of Ethylene Oxide

Stage 2 (Barium Stage 2 (Strontium
Stage 1 (Non- . .
Parameter Hydroxide Hydroxide
catalyzed)
Catalyst) Catalyst)
_ _ , Intermediate from Intermediate from
Starting Material Tallow Amine
Stage 1 Stage 1
Moles of EO added 2.0 3.0 (Total 5.0) 7.9 (Total 9.9)
Reaction Temp (°C) 160-190 160-170 160-170
Final Total Amine
2.86 2.08 1.44
Value (meq/qg)
Byproduct: Dioxane
~150 ~150
(ppm)
Byproduct: EGDs (%) - ~2.5 ~3.5

Data adapted from US Patent 8,049,039 B2.[5]

Table 2: Comparison of Ethoxylation of a C12-14 Primary Alcohol with Different Catalysts
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EO/Substrate

Reaction Temp . Unreacted PEG
Catalyst Ratio
(°C) . Alcohol (%) Byproduct (%)
(achieved)
KOH 180 2.8 3.7 10.2
NaOH 180 2.7 4.8 12.5
Mg(ClO4)2 198 2.1 3.3 2.4
SnCl4 195 2.2 14 51

Note: Data for alcohol ethoxylation is presented here as a reference for catalyst performance,
as detailed quantitative data for amine ethoxylation with various catalysts is less commonly
published in open literature.

Characterization of Ethoxylated Amines

The resulting ethoxylated amine is a mixture of oligomers with varying lengths of the
poly(ethylene oxide) chain. Several analytical techniques are used to characterize the product:

o Total Amine Value (TAV): This titration method determines the amount of amine present and
can be used to calculate the average molecular weight and the degree of ethoxylation.

o High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate the
different oligomers and determine the homolog distribution.

e Gas Chromatography (GC): GC is often used to analyze for volatile byproducts such as
dioxane.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can provide detailed
structural information and help determine the average number of ethoxy units.

o Matrix-Assisted Laser Desorption/lonization Time-of-Flight (MALDI-TOF) Mass
Spectrometry: This technique is excellent for determining the molecular weight distribution of
the polymer.

Safety Precautions
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Ethylene oxide is a highly hazardous substance and requires strict safety protocols.

» Toxicity: Ethylene oxide is a carcinogen, mutagen, and reproductive toxin. It is also a severe
irritant to the eyes, skin, and respiratory tract.

» Flammability and Explosivity: Ethylene oxide is extremely flammable and can form explosive
mixtures with air.

e Reactivity: It can undergo explosive polymerization, especially in the presence of acids,
bases, or high temperatures.

Mandatory Safety Measures:

 All work with ethylene oxide must be conducted in a well-ventilated fume hood or a
dedicated, enclosed system.

o Personal Protective Equipment (PPE) is mandatory:
o Gloves: Butyl rubber or SilverShield® gloves are recommended.
o Eye Protection: Chemical splash goggles and a face shield are essential.
o Lab Coat: A flame-resistant lab coat should be worn.

e An emergency plan must be in place, and all personnel must be trained in emergency
procedures.

o Ethylene oxide cylinders must be stored in a cool, well-ventilated area, away from heat and
ignition sources.

e The reaction is highly exothermic; a reliable cooling system must be in place to prevent
thermal runaway.

e The reactor must be properly grounded to prevent static discharge.

Signaling Pathways and Logical Relationships
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The following diagram illustrates the fundamental reaction mechanism for the base-catalyzed
ethoxylation of a primary amine.

Fig. 2: Base-catalyzed ethoxylation of a primary amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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